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Compound of Interest

Compound Name: Alizarin

CAS No.: 72-48-0

Cat. No.: B116980

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental protection are paramount. The proper disposal of chemical waste, such as

the synthetic dye Alizarin and its derivatives, requires strict adherence to established protocols

due to its potential environmental impact. This guide provides essential, step-by-step

information for the correct and safe disposal of Alizarin waste in a laboratory setting.

Immediate Safety and Logistical Information
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a laboratory coat.[1] When handling solid Alizarin, all actions should be taken to prevent dust

formation.[1][2] In the case of a spill, the solid material should be carefully swept up, placed

into a sealed and labeled container, and the spill area should be thoroughly cleaned.[1]

Alizarin Waste Disposal Protocol
The standard and mandatory procedure for disposing of Alizarin waste involves a systematic

process of collection, labeling, temporary storage, and finally, handover to the institution's

Environmental Health & Safety (EH&S) department for final disposal.[1] Under no
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circumstances should Alizarin solids or solutions be disposed of down the drain or in regular

household trash.[1][3]

Step 1: Waste Collection

All waste containing Alizarin, which includes unused stock solutions, staining solutions, and

contaminated materials such as paper towels and pipette tips, must be collected in a

designated and compatible hazardous waste container.[1] This container must be leak-proof

and feature a secure screw-on cap.[1]

Step 2: Labeling

The waste container must be clearly and accurately labeled with the words "Hazardous Waste"

and the full chemical name, "Alizarin" or the specific derivative used (e.g., "Alizarin Red S").[1]

The label should also include the concentration and quantity of the waste, along with the date

the waste was first added to the container.

Step 3: Storage

The sealed and labeled waste container must be stored in a designated Satellite Accumulation

Area (SAA) within the laboratory.[1] This area must be located at or near the point of waste

generation and be under the control of laboratory personnel.[1] It is critical that the SAA has a

secondary containment system, such as a tray or bin, to contain any potential leaks.[1]

Step 4: Disposal

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the hazardous waste. Do not attempt to transport or dispose of the waste

independently. All waste must be handled in accordance with local, state, and federal

regulations.[4] For specific disposal inquiries, consulting a licensed professional waste disposal

service is recommended.[5]

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local, state, and federal

regulations and are therefore not universally standardized, the following table summarizes key

characteristics of Alizarin relevant to its handling and disposal.
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Parameter Value/Information Source

Chemical Name Alizarin N/A

CAS Number 72-48-0 [2]

Appearance Burgundy powder [6]

Solubility
Soluble in water and many

organic solvents
[6]

Storage Temperature 15 – 25 °C [2]

Waste Classification Hazardous Waste [1][2]

Toxicity
Harmful if swallowed, causes

serious eye irritation.[2][3]
[2][3]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[1]
[1]

Experimental Protocols
Spill Cleanup Procedure:

In the event of an Alizarin spill, the following steps should be taken:

Ensure proper PPE is worn (gloves, goggles, lab coat).[1]

Avoid generating dust from solid spills.[1][4]

For solid spills, gently sweep the material into a suitable, labeled container for waste

disposal.[1][7]

For liquid spills, absorb with an inert material and place in a sealed container.

Clean the spill site thoroughly with a damp towel and wash the area after material pickup is

complete.[6][8]

Place all contaminated cleaning materials into the hazardous waste container.
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Ventilate the area.[6][8]

Alizarin Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Alizarin waste

in a laboratory setting.
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Start: Alizarin Waste Generated

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Spill Occurs

2. Collect Waste in a
Designated Hazardous Waste Container

3. Label Container
'Hazardous Waste - Alizarin'

(Include concentration, quantity, date)

4. Store in a Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

5. Contact Institutional EH&S
for Waste Pickup

End: Proper Disposal by EH&S

Follow Spill Cleanup Procedure

Emergency
Response

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Alizarin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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